Heteroleptic [1]zirconametalloarenophanes: potential precursors to metal-enriched metallopolymers†

Chemical Communications Pub Date: 2011-02-18 DOI: 10.1039/C1CC10207A

Abstract

[1]Zirconametalloarenophanes [Cr(η5-C5H4)ZrCp′27-C7H6)] and [Mn(η5-C5H4)ZrCp′26-C6H5)] (Cp′ = C5H4tBu) have been isolated for the first time. These species represent potential precursors en route to metal-enriched metallopolymers by ROP. The electronic structure was assessed by means of UV-visible spectroscopy and TD-DFT calculations.

Graphical abstract: Heteroleptic [1]zirconametalloarenophanes: potential precursors to metal-enriched metallopolymers
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